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e

Cat. No.: B598628 Get Quote

A Review of Current Knowledge and Potential Applications

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(DiMethylphosphoryl)benzenamine, also known as (2-Aminophenyl)dimethylphosphine

oxide, is an organophosphorus compound with the chemical formula C₈H₁₂NOP. While

primarily documented as a key intermediate in pharmaceutical synthesis and for the production

of organic pigments, its molecular structure suggests potential applications within the broader

field of materials science. This document summarizes the available information on 2-
(DiMethylphosphoryl)benzenamine and outlines potential, though not yet extensively

documented, applications in materials science based on the properties of analogous

compounds.

Chemical and Physical Properties
A summary of the known properties of 2-(DiMethylphosphoryl)benzenamine is presented in

Table 1. This data is compiled from various chemical suppliers and databases.

Table 1: Physicochemical Properties of 2-(DiMethylphosphoryl)benzenamine
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Property Value

CAS Number 1197953-47-1

Molecular Formula C₈H₁₂NOP

Molecular Weight 169.16 g/mol

Appearance White to light yellow or red powder/crystal

Purity Typically >98% (HPLC)

Storage Conditions Room temperature, sealed in a dry, dark place

Potential Applications in Materials Science
While specific research detailing the use of 2-(DiMethylphosphoryl)benzenamine in materials

science is limited, its chemical structure, featuring both a phosphine oxide group and an aniline

moiety, suggests its potential utility in several areas. The phosphine oxide group is a strong

hydrogen bond acceptor and possesses a polar P=O bond, which can be beneficial for creating

materials with specific electronic properties. The aniline group provides a site for further

functionalization or can act as a coordinating agent.

Ligand in Homogeneous Catalysis
The presence of both a phosphorus and a nitrogen atom allows 2-
(DiMethylphosphoryl)benzenamine to potentially act as a bidentate or monodentate ligand

for transition metals. Palladium complexes, in particular, are widely used in cross-coupling

reactions. While no specific catalytic data for this ligand is available, related aminophosphine

and phosphine oxide ligands have been successfully employed in catalysis.

Logical Workflow for Catalyst Development:
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Ligand & Complex Synthesis

Catalytic Reaction Performance Analysis

2-(DiMethylphosphoryl)benzenamine Pd-Ligand Complex

Palladium Precursor
(e.g., Pd(OAc)2)

Cross-Coupling Reaction
(e.g., Suzuki, Heck)

Aryl Halide +
Coupling Partner Coupled Product Yield, TON, TOF

Determination

Cathode

Electron Injection Layer

Electron Transport Layer
(Potential role for a

functionalized derivative)

Emissive Layer

Hole Transport Layer

Hole Injection Layer

Anode (ITO)

 

Start: Reactants in DMF

2-Iodoaniline
Dimethylphosphine oxide

Potassium phosphate

Palladium Acetate
Xantphos

Heat to 150°C for 3h

Cool, Evaporate Solvent,
DCM/Water Extraction

Column Chromatography
(EtOAc/MeOH 10:1)

Final Product:
2-(DiMethylphosphoryl)benzenamine

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b598628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for 2-
(DiMethylphosphoryl)benzenamine in Materials Science]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b598628#application-of-2-
dimethylphosphoryl-benzenamine-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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